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Compound of Interest

Compound Name:
(1R,2R)-cyclopropane-1,2-

dicarboxylic acid

Cat. No.: B1587890 Get Quote

In the landscape of modern medicinal chemistry and drug development, the cyclopropane ring

stands out as a "privileged scaffold." Its inherent conformational rigidity and three-dimensional

structure offer a powerful tool to lock molecular conformations, thereby enhancing binding

affinity, selectivity, and metabolic stability of drug candidates.[1][2] Among the vast array of

cyclopropane derivatives, (1R,2R)-cyclopropane-1,2-dicarboxylic acid has emerged as a

particularly valuable and versatile chiral building block. Its defined stereochemistry and two

modifiable carboxylic acid groups provide a robust starting point for the asymmetric synthesis

of complex molecules, ranging from enzyme inhibitors to novel pharmaceutical agents.[3]

This guide provides a senior scientist's perspective on the application of (1R,2R)-
cyclopropane-1,2-dicarboxylic acid, detailing not just the "how" but the critical "why" behind

its synthetic utility. We will explore its synthesis, key applications, and provide detailed, field-

proven protocols for its use.

Physicochemical Properties
A clear understanding of the fundamental properties of a building block is the first step towards

its effective utilization.
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Property Value Reference

IUPAC Name
(1R,2R)-cyclopropane-1,2-

dicarboxylic acid
PubChem CID: 136524

CAS Number
1489-58-3 (for the (1R,2R)

isomer)
PubChem CID: 136524

Molecular Formula C₅H₆O₄ [4]

Molecular Weight 130.10 g/mol [4]

Appearance White crystalline solid -

pKa ~3.8 (Predicted) [5]

Core Concept: The Power of Constrained Di-
functionality
The synthetic power of (1R,2R)-cyclopropane-1,2-dicarboxylic acid stems from two key

features:

Defined Stereochemistry: The absolute configuration at the C1 and C2 positions is fixed.

This allows chemists to introduce new stereocenters with a high degree of predictability

relative to the existing chiral framework.

Differential Reactivity: The two carboxylic acid groups can be addressed either

simultaneously or sequentially. This enables the construction of unsymmetrical molecules,

where one acid is converted to an amide, ester, or other functional group, while the second

remains available for subsequent transformations. This stepwise approach is fundamental to

building molecular complexity.[6]
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Core Building Block

Synthetic Transformations
Resulting Scaffolds

(1R,2R)-Cyclopropane-
1,2-dicarboxylic Acid

Simultaneous
Derivatization

(e.g., Diamide formation)
 2 eq. Reagent 

Sequential
Derivatization

(e.g., Mono-amidation)

 1 eq. Reagent 
+ Protection

Symmetrical C2-axis
Scaffolds

Unsymmetrical
Chiral Intermediates
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Prepare OASS Enzyme
Solution in Buffer

Record Baseline
Fluorescence Spectrum

(Ex: 412nm, Em: 450-550nm)

Add Aliquot of
Inhibitor Stock Solution

Incubate to Equilibrate

Record New
Fluorescence Spectrum

Repeat Titration
(C -> E)

 more additions 

Analyze Data:
Plot ΔFluorescence vs. [Inhibitor]

and calculate Kd

 after final addition 

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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